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DCNM Yield Factors and Experimental Data

The following tables consolidate quantitative data and experimental conditions affecting DCNM formation,

primarily derived from studies on UV/post-chlorination processes [1].
Table 1: Impact of Water Quality and Operational Parameters on DCNM Formation

This table summarizes how different factors influence DCNM yields during the UV/post-chlorination of 4-

nitrophenol and 2-amino-4-nitrophenol.

. Experimental Conditions &
Factor Effect on DCNM Yield o
Quantitative Data

Precursor Type Yields from 2-amino-4-nitrophenol Comparative study between 4-
are higher than from 4-nitrophenol [1].  nitrophenol and 2-amino-4-nitrophenol
under UV/post-chlorination [1].

pH Alkaline pH decreases the yield of Tested across a range of pH values;
DCNM and other halonitromethanes specific values not detailed in the
(HNMs) [1]. abstract [1].
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Factor

Chlorine Contact
Time

UV Fluence

Free Chlorine
Dose

Precursor
Concentration

Effect on DCNM Yield

Increasing time enhances formation,
but very long times may decrease
yields [1].

Increasing fluence enhances
formation, but very high fluence may
decrease yields [1].

Increasing dose enhances formation,
but very high doses may decrease
yields [1].

Higher concentrations of precursor
lead to more DCNM formation [1].

Experimental Conditions &
Quantitative Data

Effect observed over varying chlorine
contact times; specific durations not
detailed [1].

Effect observed over varying UV
fluences; specific values not detailed [1].

Effect observed over varying chlorine
doses; specific concentrations not
detailed [1].

Direct relationship observed; specific
concentration ranges not detailed [1].

Table 2: DCNM Formation and Degradation in Different Scenarios

This table provides specific data on DCNM formation potential from different precursors and its degradation

kinetics.

Scenario | Parameter

Value | Outcome

Context & Notes

DCNM Formation from 4-
Nitrophenol

DCNM Formation from 2-
Amino-4-Nitrophenol

Degradation with Zero-
Valent Iron (Fe®)

Lower yield

Higher yield

Surface area-normalized
rate constant: 153 L/(h-m?)

Detailed Experimental Protocols

During UV/post-chlorination; specific
guantitative yield not provided [1].

During UV/post-chlorination; specific
quantitative yield not provided [1].

Degradation proceeds via
hydrogenolysis and a-elimination
pathways [2].
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To ensure reproducibility for researchers, here are the detailed methodologies from the key studies cited.

1. Protocol for Investigating DCNM Formation from Nitrophenol Compounds (NCs) [1]

e Precursors: 4-nitrophenol and 2-amino-4-nitrophenol.
¢ Disinfection Process: UV/Post-chlorination. The water sample containing the precursor is first
irradiated with UV light, followed by the addition of free chlorine.

e Variable Parameters: The study systematically varied chlorine contact time, UV fluence, free chlorine

dose, and solution pH to assess their impact on DCNM and other CI-DBP yields.
¢ Analytical Methods: The formation of CI-DBPs (including DCNM, TCNM, DCAN, TCM) was

guantified. Transformation products (TPs) were identified to propose reaction pathways, supported by

Density Functional Theory (DFT) calculations.
¢ Toxicity Assessment: The cytotoxicity and genotoxicity of the formed CI-DBPs were evaluated.

2. Protocol for DCNM Degradation by Zero-Valent Iron (Fe®) [2]

¢ Reagent: Zero-valent iron (Fe®) at concentrations ranging from 1.8 to 4.4 g/L.

¢ Procedure: Batch experiments were conducted where DCNM was introduced to a solution containing

Fe° particles.
¢ Kinetic Analysis: The degradation reaction was monitored, and the surface area-normalized rate
constant was determined to be 153 L/(h-m?).

e Pathway Investigation: The study identified that degradation proceeds via parallel hydrogenolysis

and a-elimination pathways, with methylamine as the final product. Mass balances for carbon and
chlorine were closed to over 85%.

Formation and Degradation Pathways

The research outlines key pathways for how DCNM is both formed and broken down in water treatment

systems.

© 2026 Smolecule. All rights reserved. 3/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/38575027/
https://experts.umn.edu/en/publications/degradation-of-chloropicrin-in-the-presence-of-zero-valent-iron
https://www.smolecule.com/products/s596882?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U I e Specifications & Pricing

UV/Post-Chlorination

Dichloronitromethane (DCNM)
-Formed-

Zero-Valent Iron (Fe®) Treatment

Hydrogenolysis a-Elimination
(60.7% for TCNM) (39.3% for TCNM)
GIitromethane (IntermediateD

Methylamine (Final Product)

Click to download full resolution via product page

imgbb.com

image not found

© 2026 Smolecule. All rights reserved. 4/6 Tech Support


https://www.smolecule.com/products/s596882?utm_src=pdf-body-img
https://ibb.co/DLv5v9h
https://ibb.co/DLv5v9h
https://www.smolecule.com/products/s596882?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

The diagram above illustrates the pathways of DCNM formation and degradation. During UV/post-
chlorination, nitrophenol precursors like 2-amino-4-nitrophenol undergo complex reactions, leading to the
formation of DCNM [1]. In treatment scenarios involving zero-valent iron (Fe®), DCNM is degraded
primarily through two competing pathways: hydrogenolysis and a-elimination, eventually resulting in the

formation of methylamine as a stable, non-halogenated end product [2].

Key Insights for Researchers

¢ Precursor Management is Crucial: The high DCNM yield from 2-amino-4-nitrophenol highlights
that nitrogen-containing aromatic compounds are particularly important precursors [1]. Monitoring
dissolved organic nitrogen (DON) in source water is critical for DCNM risk assessment [3].

e Context-Dependent Yields: DCNM formation potential can be significant in actual waters compared
to simulated conditions, though the yields may differ markedly [1]. The type of biological wastewater
treatment process can also alter precursor materials and DBP formation profiles [4].

e Consider Alternative Disinfectants: While chlorination produces DCNM, using chloramines can
also generate significant levels of halogenated N-DBPs, including nitriles and nitromethanes, from
nitrogen-enriched DOM [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b596882#dichloronitromethane-disinfection-byproduct-yield-

factors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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